Cas no 1216124-83-2 (3-(2,4,6-trimethylphenyl)methylpiperidine)

• Product Name: 3-(2,4,6-trimethylphenyl)methylpiperidine
• CAS No: 1216124-83-2
• MF: C₁₅H₂₃N
• MW: 217.34982419014
• CID: 5855133
• PubChem ID: 64158342
• Update Time: 2025-05-24

3-(2,4,6-trimethylphenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,6-trimethylphenyl)methylpiperidine
• 3-[(2,4,6-trimethylphenyl)methyl]piperidine
• 1216124-83-2
• AKOS013477151
• EN300-2001203

• Inchi： 1S/C15H23N/c1-11-7-12(2)15(13(3)8-11)9-14-5-4-6-16-10-14/h7-8,14,16H,4-6,9-10H2,1-3H3
• InChI Key： JVGOOFGSZAAOLT-UHFFFAOYSA-N
• SMILES： N1CCCC(CC2C(C)=CC(C)=CC=2C)C1

Computed Properties

• Exact Mass: 217.183049738g/mol
• Monoisotopic Mass: 217.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Additional information on 3-(2,4,6-trimethylphenyl)methylpiperidine

Introduction to 3-(2,4,6-trimethylphenyl)methylpiperidine (CAS No: 1216124-83-2)

3-(2,4,6-trimethylphenyl)methylpiperidine, identified by the chemical identifier CAS No: 1216124-83-2, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural motif of this molecule, featuring a piperidine ring substituted with a 2,4,6-trimethylphenylmethyl group, imparts unique chemical and pharmacological properties that make it a subject of considerable interest in medicinal chemistry.

The 2,4,6-trimethylphenylmethyl group is a key feature of this compound, contributing to its lipophilicity and potential interaction with various biological targets. Piperidine derivatives are known for their role in modulating neurotransmitter systems, making them valuable candidates for the development of drugs targeting central nervous system (CNS) disorders. The specific arrangement of methyl groups in the aromatic ring enhances the compound's ability to penetrate the blood-brain barrier, which is crucial for CNS drug delivery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of 3-(2,4,6-trimethylphenyl)methylpiperidine with biological targets. These studies have highlighted its potential as an intermediate in the synthesis of more complex pharmacophores. The compound's structural features suggest that it may interact with enzymes and receptors involved in pain signaling, neurodegenerative diseases, and inflammatory responses.

In the context of drug discovery, 3-(2,4,6-trimethylphenyl)methylpiperidine has been explored as a scaffold for developing novel therapeutic agents. Its versatility allows for modifications at both the piperidine ring and the aromatic substituent, enabling the creation of a library of derivatives with tailored pharmacological profiles. Researchers have utilized high-throughput screening (HTS) techniques to identify analogs of this compound that exhibit enhanced potency and selectivity against specific disease targets.

The synthesis of 3-(2,4,6-trimethylphenyl)methylpiperidine involves multi-step organic reactions that require precise control over reaction conditions. Advances in synthetic methodologies have improved the efficiency and scalability of its production. For instance, catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to construct the core piperidine-polyaromatic structure efficiently. These synthetic strategies not only enhance yield but also minimize byproduct formation, ensuring a higher purity of the final product.

From a pharmacological perspective, 3-(2,4,6-trimethylphenyl)methylpiperidine has shown promise in preclinical studies as a potential treatment for various conditions. Its ability to modulate neurotransmitter release and receptor activity makes it a candidate for therapies targeting disorders such as depression, anxiety, and chronic pain. Additionally, its structural similarity to known bioactive molecules suggests that it may exhibit synergistic effects when combined with other therapeutic agents.

The role of computational modeling in understanding the pharmacodynamics of 3-(2,4,6-trimethylphenyl)methylpiperidine cannot be overstated. Molecular dynamics simulations have provided insights into how this compound interacts with biological macromolecules at an atomic level. These simulations help predict binding affinities and identify key residues involved in drug-receptor interactions. Such information is crucial for designing next-generation drugs with improved efficacy and reduced side effects.

The regulatory landscape for pharmaceutical compounds like 3-(2,4,6-trimethylphenyl)methylpiperidine is stringent but well-defined. Regulatory agencies require comprehensive data on safety and efficacy before approving new drugs for clinical use. Researchers must navigate through rigorous testing protocols to demonstrate that such compounds are both safe for human consumption and effective against targeted diseases. The development pipeline for 3-(2,4,6-trimethylphenyl)methylpiperidine is currently undergoing preclinical trials to evaluate its potential as a therapeutic agent.

In conclusion,3-(2,4,6-trimethylphenyl)methylpiperidine (CAS No: 1216124-83-2) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its exploration as a drug scaffold continues to drive innovation in medicinal chemistry and drug development. As our understanding of its pharmacological properties deepens through ongoing research,this compound holds significant promise for addressing unmet medical needs in various therapeutic areas.